Cas no 2517879-56-8 (5-(1S)-1-aminoethyl-2-methylaniline hydrochloride)

• Product Name: 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride
• CAS No: 2517879-56-8
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 6012742
• PubChem ID: 117799166
• Update Time: 2025-10-28

5-(1S)-1-aminoethyl-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride
• (S)-5-(1-AMINOETHYL)-2-METHYLANILINE HCL
• SCHEMBL16370334
• 1644070-98-3
• 5-((1S)-1-AMINOETHYL)-2-METHYLPHENYLAMINE HCl
• EN300-19354756
• Y11249
• MFCD28098460
• 5-[(1S)-1-aminoethyl]-2-methylaniline hydrochloride
• (S)-5-(1-AMINOETHYL)-2-METHYLANILINEHCL
• (S)-5-(1-Aminoethyl)-2-methylaniline hydrochloride
• 2517879-56-8

• Inchi： 1S/C9H14N2.ClH/c1-6-3-4-8(7(2)10)5-9(6)11;/h3-5,7H,10-11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： NUVVHFUXUAYMCP-FJXQXJEOSA-N
• SMILES： Cl.N[C@@H](C)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 186.0923762g/mol
• Monoisotopic Mass: 186.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride

Comprehensive Overview of 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride (CAS No. 2517879-56-8): Properties, Applications, and Industry Insights

The compound 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride (CAS No. 2517879-56-8) is a specialized chiral amine derivative with significant relevance in pharmaceutical and fine chemical industries. Its unique structural features, including the (1S)-1-aminoethyl moiety and the 2-methylaniline backbone, make it a valuable intermediate for synthesizing optically active compounds. The hydrochloride salt form enhances its stability and solubility, facilitating its use in various synthetic applications.

In recent years, the demand for chiral amines like 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride has surged due to their critical role in asymmetric synthesis. Researchers and manufacturers are increasingly focusing on enantioselective catalysis and green chemistry approaches to optimize the production of such compounds. This aligns with the growing emphasis on sustainable and efficient chemical processes, a topic frequently searched in academic and industrial databases.

The pharmaceutical applications of 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride are particularly noteworthy. It serves as a key building block for active pharmaceutical ingredients (APIs) targeting central nervous system (CNS) disorders and cardiovascular diseases. Its chiral center is crucial for achieving high biological activity and selectivity, which are essential for modern drug development. This compound's versatility also extends to agrochemicals and specialty materials, where its amine functionality enables the creation of novel polymers and coatings.

From a synthetic perspective, the preparation of 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride often involves asymmetric hydrogenation or enzymatic resolution techniques. These methods are favored for their ability to produce high enantiomeric purity, a parameter highly valued in regulatory submissions. Recent advancements in flow chemistry and continuous manufacturing have further streamlined its production, addressing scalability challenges often associated with chiral compounds.

Quality control and analytical characterization of 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride are critical to ensure compliance with industry standards. Techniques such as HPLC, chiral chromatography, and NMR spectroscopy are routinely employed to verify its purity and stereochemical integrity. These analytical protocols are frequently discussed in forums and publications, reflecting their importance in ensuring product consistency.

The market for 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride is expected to grow steadily, driven by the expanding pharmaceutical and biotechnology sectors. Innovations in drug delivery systems and personalized medicine are creating new opportunities for chiral intermediates. Additionally, the compound's potential in catalysis and material science is being explored, further broadening its industrial relevance.

In conclusion, 5-(1S)-1-aminoethyl-2-methylaniline hydrochloride (CAS No. 2517879-56-8) represents a sophisticated chemical entity with multifaceted applications. Its synthesis, characterization, and utilization reflect the cutting-edge trends in modern chemistry, making it a subject of ongoing research and commercial interest. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in advancing scientific and technological innovations.